Cis-communic acid
Cis-communic acid
Brand Name:
Vulcanchem
CAS No.:
1231-35-2
VCID:
VC0074459
InChI:
InChI=1S/C20H30O2/c1-6-14(2)8-10-16-15(3)9-11-17-19(16,4)12-7-13-20(17,5)18(21)22/h6,8,16-17H,1,3,7,9-13H2,2,4-5H3,(H,21,22)/b14-8+/t16-,17+,19+,20-/m0/s1
SMILES:
CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C)C=C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Cis-communic acid
CAS No.: 1231-35-2
Main Products
VCID: VC0074459
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
| CAS No. | 1231-35-2 |
|---|---|
| Product Name | Cis-communic acid |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(2E)-3-methylpenta-2,4-dienyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-6-14(2)8-10-16-15(3)9-11-17-19(16,4)12-7-13-20(17,5)18(21)22/h6,8,16-17H,1,3,7,9-13H2,2,4-5H3,(H,21,22)/b14-8+/t16-,17+,19+,20-/m0/s1 |
| Standard InChIKey | YGBZFOQXPOGACY-VWVSFFKRSA-N |
| Isomeric SMILES | C/C(=C\C[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)O)C)/C=C |
| SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C)C=C |
| Canonical SMILES | CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C)C=C |
| Synonyms | communic acid trans-communic acid |
| PubChem Compound | 637125 |
| Last Modified | Nov 11 2021 |
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